Cas no 1092472-65-5 (Eliglustat (SR) Diastereomer)

• Product Name: Eliglustat (SR) Diastereomer
• CAS No: 1092472-65-5
• MF: C₂₃H₃₆N₂O₄
• MW: 404.542946815491
• CID: 4743406
• PubChem ID: 57394510
• Update Time: 2025-06-14

Eliglustat (SR) Diastereomer Chemical and Physical Properties

Names and Identifiers

• N-[(1S,2R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-hydroxy-3-(1-pyrrolidinyl)-2-propanyl]octanamide
• Eliglustat (SR) Diastereomer
• Octanamide, N-[(1S,2R)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxy-1-(1-pyrrolidinylmethyl)ethyl]-
• Eliglustat (1S,2R) diastereomer
• N-[(1S,2R)-2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-hydroxy-1-(1-pyrrolidinylmethyl)ethyl]octanamide
• SCHEMBL4057024
• BDBM50356091
• CHEMBL1911679
• 1092472-65-5
• B7LMG26P79
• Eliglustat Impurity 1Eliglustat RS-Isomer

• Inchi： 1S/C23H36N2O4/c1-2-3-4-5-6-9-22(26)24-19(17-25-12-7-8-13-25)23(27)18-10-11-20-21(16-18)29-15-14-28-20/h10-11,16,19,23,27H,2-9,12-15,17H2,1H3,(H,24,26)/t19-,23+/m1/s1
• InChI Key： FJZZPCZKBUKGGU-XXBNENTESA-N
• SMILES： CCCCCCCC(N[C@@H]([C@H](C1C=C2OCCOC2=CC=1)O)CN1CCCC1)=O

Computed Properties

• Exact Mass: 404.26750763g/mol
• Monoisotopic Mass: 404.26750763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on Eliglustat (SR) Diastereomer

Recent Advances in Eliglustat (SR) Diastereomer Research: A Focus on CAS 1092472-65-5

Eliglustat (SR) Diastereomer, a compound with the CAS number 1092472-65-5, has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound is a stereoisomer of Eliglustat, a glucosylceramide synthase inhibitor approved for the treatment of Gaucher disease type 1. Recent studies have explored its pharmacological properties, therapeutic potential, and synthetic pathways, shedding light on its unique characteristics compared to the parent compound.

The primary objective of recent research has been to elucidate the structural and functional differences between Eliglustat (SR) Diastereomer and its counterpart, Eliglustat. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the diastereomer's physicochemical properties. These studies have revealed distinct pharmacokinetic and pharmacodynamic profiles, which may influence its efficacy and safety in therapeutic applications.

One of the key findings from recent investigations is the diastereomer's potential to exhibit reduced off-target effects compared to Eliglustat. In vitro and in vivo studies have demonstrated that Eliglustat (SR) Diastereomer maintains inhibitory activity against glucosylceramide synthase while showing a lower affinity for non-target enzymes. This selectivity could translate into improved therapeutic outcomes and minimized adverse effects, making it a promising candidate for further development.

Additionally, synthetic routes for the production of Eliglustat (SR) Diastereomer have been optimized to enhance yield and purity. Researchers have reported successful enantioselective synthesis using chiral catalysts, which has streamlined the manufacturing process. These advancements are critical for ensuring the compound's scalability and commercial viability, particularly in the context of personalized medicine and targeted therapies.

In conclusion, Eliglustat (SR) Diastereomer (CAS 1092472-65-5) represents a significant area of interest in the pharmaceutical industry. Its unique stereochemical properties and potential therapeutic advantages underscore the importance of continued research. Future studies should focus on clinical trials to evaluate its safety and efficacy in human subjects, as well as further optimization of synthetic methodologies to support large-scale production.